Cas no 4455-27-0 (1,3-Diazetidine-2,4-dione)

• Product Name: 1,3-Diazetidine-2,4-dione
• CAS No: 4455-27-0
• MF: C₂H₂N₂O₂
• MW: 86.0494799613953
• CID: 332659
• PubChem ID: 19707591
• Update Time: 2025-04-19

1,3-Diazetidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione
• 1,3-Diazetedione
• 1,3-Uretidine-2,4-dione
• 2,4-Uretidinedione(7CI,8CI)
• Uretedione
• Uretidinedione
• DTXSID70599375
• 4455-27-0

• Inchi： 1S/C2H2N2O2/c5-1-3-2(6)4-1/h(H2,3,4,5,6)
• InChI Key： PCHXZXKMYCGVFA-UHFFFAOYSA-N
• SMILES： O=C1NC(N1)=O

Computed Properties

• Exact Mass: 86.01166
• Monoisotopic Mass: 86.011627311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2